Bradykinin

• CAS No.: 58-82-2
• Product Name: Bradykinin
• Molecular Formula: C₅₀H₇₃N₁₅O₁₁
• Molecular Weight: 1060.2 g/mol
• IUPAC Name: (2S)-2-[[(2S)-2-[[(2S)-1-[(2S)-2-[[(2S)-2-[[2-[[(2S)-1-[(2S)-1-[(2S)-2-amino-5-(diaminomethylideneamino)pentanoyl]pyrrolidine-2-carbonyl]pyrrolidine-2-carbonyl]amino]acetyl]amino]-3-phenylpropanoyl]amino]-3-hydroxypropanoyl]pyrrolidine-2-carbonyl]amino]-3-phenylpropanoyl]amino]-5-(diaminomethylideneamino)pentanoic acid
• Standard InChI: InChI=1S/C50H73N15O11/c51-32(16-7-21-56-49(52)53)45(72)65-25-11-20-39(65)47(74)64-24-9-18-37(64)43(70)58-28-40(67)59-34(26-30-12-3-1-4-13-30)41(68)62-36(29-66)46(73)63-23-10-19-38(63)44(71)61-35(27-31-14-5-2-6-15-31)42(69)60-33(48(75)76)17-8-22-57-50(54)55/h1-6,12-15,32-39,66H,7-11,16-29,51H2,(H,58,70)(H,59,67)(H,60,69)(H,61,71)(H,62,68)(H,75,76)(H4,52,53,56)(H4,54,55,57)/t32-,33-,34-,35-,36-,37-,38-,39-/m0/s1
• Standard InChIKey: QXZGBUJJYSLZLT-FDISYFBBSA-N
• Isomeric SMILES: C1C[C@H](N(C1)C(=O)[C@@H]2CCCN2C(=O)[C@H](CCCN=C(N)N)N)C(=O)NCC(=O)N[C@@H](CC3=CC=CC=C3)C(=O)N[C@@H](CO)C(=O)N4CCC[C@H]4C(=O)N[C@@H](CC5=CC=CC=C5)C(=O)N[C@@H](CCCN=C(N)N)C(=O)O
• SMILES: C1CC(N(C1)C(=O)C2CCCN2C(=O)C(CCCN=C(N)N)N)C(=O)NCC(=O)NC(CC3=CC=CC=C3)C(=O)NC(CO)C(=O)N4CCCC4C(=O)NC(CC5=CC=CC=C5)C(=O)NC(CCCN=C(N)N)C(=O)O
• Canonical SMILES: C1CC(N(C1)C(=O)C2CCCN2C(=O)C(CCCN=C(N)N)N)C(=O)NCC(=O)NC(CC3=CC=CC=C3)C(=O)NC(CO)C(=O)N4CCCC4C(=O)NC(CC5=CC=CC=C5)C(=O)NC(CCCN=C(N)N)C(=O)O
• Physical Description: Solid
• Description: Bradykinin (9 aa, ~1 kDa) is encoded by the human KNG1 gene. This protein is involved in blood pressure regulation and pain receptor stimulation.; Bradykinin is a linear nonapeptide messenger belonging to the kinin group of proteins, with amino acid sequence RPPGFSPFR. Enzymatically produced from kallidin in the blood, it is a powerful vasodilator that causes smooth muscle contraction, and may mediate inflammation. It has a role as a human blood serum metabolite and a vasodilator agent. It is a tautomer of a bradykinin(2+).; Bradykinin, also known as BK or RPPGFSPFR, belongs to the class of organic compounds known as oligopeptides. These are organic compounds containing a sequence of between three and ten alpha-amino acids joined by peptide bonds. Bradykinin is considered to be a practically insoluble (in water) and relatively neutral molecule. Bradykinin has been found in human prostate tissue, and has also been primarily detected in blood. Bradykinin can be converted into NPC-567 and [hyp(3)]-bradykinin.
• Related CAS: 5979-11-3 (triacetate (salt))
• Sequence: One Letter Code: RPPGFSPFR
• Synonyms: Arg Pro Pro Gly Phe Ser Pro Phe Arg; Arg-Pro-Pro-Gly-Phe-Ser-Pro-Phe-Arg; Bradykinin; Bradykinin Acetate, (9-D-Arg)-Isomer; Bradykinin Diacetate; Bradykinin Hydrochloride; Bradykinin Triacetate; Bradykinin, (1-D-Arg)-Isomer; Bradykinin, (2-D-Pro)-Isomer; Bradykinin, (2-D-Pro-3-D-Pro-7-D-Pro)-Isomer; Bradykinin, (2-D-Pro-7-D-Pro)-Isomer; Bradykinin, (3-D-Pro)-Isomer; Bradykinin, (3-D-Pro-7-D-Pro)-Isomer; Bradykinin, (5-D-Phe)-Isomer; Bradykinin, (5-D-Phe-8-D-Phe)-Isomer; Bradykinin, (6-D-Ser)-Isomer; Bradykinin, (7-D-Pro)-Isomer; Bradykinin, (8-D-Phe)-Isomer; Bradykinin, (9-D-Arg)-Isome
• PubChem Compound: 439201
• Last Modified: Nov 11 2021